Cas no 51656-70-3 (Zinc, bromo[2-(1,1-dimethylethoxy)-2-oxoethyl]-)

• Product Name: Zinc, bromo[2-(1,1-dimethylethoxy)-2-oxoethyl]-
• CAS No: 51656-70-3
• MF: C₆H₁₁BrO₂Zn
• MW: 260.463338136673
• MDL: MFCD00671971
• CID: 361727
• Update Time: 2025-05-21

Zinc, bromo[2-(1,1-dimethylethoxy)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• Zinc, bromo[2-(1,1-dimethylethoxy)-2-oxoethyl]-
• bromozinc(1+),tert-butyl acetate

• MDL： MFCD00671971
• Inchi： 1S/C6H11O2.BrH.Zn/c1-5(7)8-6(2,3)4;;/h1H2,2-4H3;1H;/q-1;;+2/p-1
• InChI Key： OWVBKVUUDMFVCR-UHFFFAOYSA-M
• SMILES： Br[Zn+].O(C([CH2-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 257.92333

Experimental Properties

• PSA: 26.3

Additional information on Zinc, bromo[2-(1,1-dimethylethoxy)-2-oxoethyl]-

Recent Advances in the Study of Zinc, bromo[2-(1,1-dimethylethoxy)-2-oxoethyl]- (CAS: 51656-70-3) in Chemical Biology and Pharmaceutical Research

Zinc, bromo[2-(1,1-dimethylethoxy)-2-oxoethyl]- (CAS: 51656-70-3) is a zinc-based organometallic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features and reactivity, has been explored for its role in catalysis, drug development, and as a building block for more complex molecules. The following sections provide an overview of the latest research findings related to this compound, highlighting its synthesis, properties, and potential applications.

Recent studies have focused on the synthesis and characterization of Zinc, bromo[2-(1,1-dimethylethoxy)-2-oxoethyl]-. Researchers have developed optimized synthetic routes to improve yield and purity, which are critical for its application in pharmaceutical contexts. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to elucidate its molecular structure and confirm the presence of key functional groups. These studies have revealed that the compound exhibits notable stability under physiological conditions, making it a promising candidate for further exploration in drug delivery systems.

In the realm of catalysis, Zinc, bromo[2-(1,1-dimethylethoxy)-2-oxoethyl]- has demonstrated efficacy as a catalyst in various organic transformations. For instance, it has been successfully used in the synthesis of β-lactam derivatives, which are pivotal in the development of antibiotics. The compound's ability to facilitate C-C bond formation under mild conditions has been particularly noteworthy, offering a greener alternative to traditional methods that often require harsh reagents and high temperatures. These findings underscore its potential as a versatile catalyst in medicinal chemistry.

Another area of interest is the compound's role in drug development. Preliminary in vitro studies have shown that Zinc, bromo[2-(1,1-dimethylethoxy)-2-oxoethyl]- exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Researchers are investigating its mechanism of action, with early data indicating that it may interfere with cellular zinc homeostasis, leading to apoptosis in malignant cells. Further studies are needed to validate these findings and explore its therapeutic window and safety profile.

Beyond its direct applications, Zinc, bromo[2-(1,1-dimethylethoxy)-2-oxoethyl]- has also been utilized as a precursor for the synthesis of more complex zinc-containing compounds. These derivatives have shown promise in imaging and diagnostics, particularly in the development of zinc-specific fluorescent probes. Such probes are invaluable for studying zinc dynamics in biological systems, offering insights into its role in neurotransmission, immune response, and other physiological processes.

In conclusion, Zinc, bromo[2-(1,1-dimethylethoxy)-2-oxoethyl]- (CAS: 51656-70-3) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its applications span catalysis, drug development, and diagnostics, making it a valuable subject of ongoing investigation. Future research should focus on optimizing its synthetic pathways, elucidating its biological mechanisms, and exploring its clinical potential. As the field advances, this compound may well emerge as a cornerstone in the development of novel therapeutic and diagnostic tools.